(2-Methylpyrimidin-5-yl)methanol
Cat. No. B151224
M. Wt: 124.14 g/mol
InChI Key: HOBMGFDJYBEWLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09133122B2
Procedure details
A solution of (2-methylpyrimidin-5-yl)methanol (0.82 g, 6.6 mmol) in toluene (30 mL, 300 mmol) and methylene chloride (40 mL, 600 mmol) at 0° C. was treated with diphenylphosphonic azide (2.8 mL, 13 mmol) followed by 1,8-diazabicyclo[5.4.0]undec-7-ene (2.0 mL, 13 mmol) and stirred for 2 h at 0° C. After being further stirred at rt for 16 h, the reaction mixture was diluted with water (50 mL) and DCM (50 mL). The organic layer was separated and washed with brine, dried (Mg2SO4), filtered, and concentration. The residue was purified by column to give the product as a colorless oil.
Name
diphenylphosphonic azide
Quantity
2.8 mL
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[N:7]=[CH:6][C:5]([CH2:8]O)=[CH:4][N:3]=1.C1(C)C=CC=CC=1.C1C=CC(OP(OC2C=CC=CC=2)([N:26]=[N+:27]=[N-:28])=O)=CC=1.N12CCCN=C1CCCCC2>O.C(Cl)Cl>[N:26]([CH2:8][C:5]1[CH:4]=[N:3][C:2]([CH3:1])=[N:7][CH:6]=1)=[N+:27]=[N-:28]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.82 g
|
|
Type
|
reactant
|
|
Smiles
|
CC1=NC=C(C=N1)CO
|
|
Name
|
|
|
Quantity
|
30 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C
|
|
Name
|
diphenylphosphonic azide
|
|
Quantity
|
2.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
C1=CC=C(C=C1)OP(=O)(N=[N+]=[N-])OC2=CC=CC=C2
|
|
Name
|
|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
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Smiles
|
C(Cl)Cl
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Step Two
|
Name
|
|
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Quantity
|
2 mL
|
|
Type
|
reactant
|
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Smiles
|
N12CCCCCC2=NCCC1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
0 °C
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Stirring
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Type
|
CUSTOM
|
|
Details
|
stirred for 2 h at 0° C
|
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Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
After being further stirred at rt for 16 h
|
|
Duration
|
16 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic layer was separated
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WASH
|
Type
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WASH
|
|
Details
|
washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (Mg2SO4)
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentration
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The residue was purified by column
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
